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γ-Mangostin is a xanthone that has been found in G. mangostana and has diverse biological activities. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in vitro with an IC50 value of 23.6 μM. γ-Mangostin is cytotoxic to HL-60, SMMC-7721, A549, MCF-7, and SW480 cancer cells and BEAS-2B non-cancerous pulmonary epithelial cells in vitro (IC50s = 7.39, 6.57, 10.07, 5.33, 8.4, and 7.43 μM, respectively). It inhibits LPS-induced expression of IL-6, IL-10, and TNF-α in human macrophages in a concentration-dependent manner. Macrophage-conditioned media from macrophages pre-incubated with γ-mangostin (30 μM) prior to stimulation with LPS has a reduced ability to induce inflammation and insulin resistance in primary human adipocytes. γ-Mangostin (5 and 10 mg/kg) inhibits carbon tetrachloride-induced increases in serum levels of aspartate transaminase (AST) and a...